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Compound of Interest

Compound Name: D-Citramalic acid

CAS No.: 6236-10-8

Cat. No.: B1204685

Get Quote

Abstract
This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) protocol for the separation and quantification of Citramalic acid enantiomers. While

Citramalic acid (2-hydroxy-2-methylbutanedioic acid) is a known metabolite in yeast and

bacteria, its enantiomeric composition serves as a critical biomarker for distinguishing between

dietary intake (fruit origin, predominantly R-form) and gut microbial dysbiosis (bacterial/yeast

origin, often S-form). We present a Direct Chiral Anion-Exchange Method using the Chiralpak

QN-AX column, which offers superior resolution for acidic enantiomers without the need for

labor-intensive derivatization.

Introduction & Biological Significance[1][2][3]
The Chirality of Citramalic Acid
Citramalic acid is a structural analogue of malic acid with a methyl group at the C2 position.

This chiral center creates two enantiomers with distinct biological origins:
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(R)-(-)-Citramalic Acid (D-form): Naturally occurring in fruits such as apples and citrus peels.

It is produced via the pyruvate pathway in plants.

(S)-(+)-Citramalic Acid (L-form): A key metabolite in the anaerobic fermentation pathways of

specific bacteria (e.g., Clostridium spp.) and yeasts.

Clinical and Industrial Relevance
Gut Health Biomarker: Elevated levels of Citramalic acid in urine are clinically associated

with yeast overgrowth (Saccharomyces spp.) and bacterial dysbiosis. Distinguishing the S-

enantiomer from dietary R-enantiomer is crucial for accurate diagnosis.

Food Authentication: The R/S ratio can verify the authenticity of fruit juices, detecting

adulteration with synthetic (racemic) acid.

Method Development Strategy
Column Selection: The Anion Exchange Advantage
Traditional C18 columns cannot separate enantiomers. While macrocyclic glycopeptide

columns (e.g., Chirobiotic T) are common for hydroxy acids, we recommend the Chiralpak QN-

AX (Quinine-derivative) for this application.

Mechanism: The QN-AX phase acts as a weak anion exchanger. The chiral selector (quinine

tert-butylcarbamate) interacts with the carboxylic acid groups of Citramalic acid via ionic

bonding, while the chiral pocket provides steric discrimination.

Benefit: This mode allows for the use of polar organic mobile phases (methanol/acetonitrile)

which significantly enhances desolvation efficiency in ESI-MS compared to high-water

reversed-phase methods.

Mass Spectrometry Detection
Citramalic acid (MW 148.11) ionizes strongly in Negative Electrospray Ionization (ESI-) mode.

The fragmentation pattern follows the classic alpha-hydroxy acid pathway:

Precursor:m/z 147.0 [M-H]⁻
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Primary Product:m/z 129.0 [M-H - H₂O]⁻ (Dehydration)

Secondary Product:m/z 103.0 [M-H - CO₂]⁻ (Decarboxylation)

Experimental Protocol
Materials and Reagents

Standards: (R)-(-)-Citramalic acid and (S)-(+)-Citramalic acid (Sigma-Aldrich/Merck).

Internal Standard (IS): D3-Malic Acid or 13C-Lactate (structurally similar hydroxy acids).

Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water.

Additives: Ammonium Acetate (volatile buffer), Formic Acid.

Sample Preparation
A. Urine/Plasma (Clinical)

Aliquot 50 µL of sample.[1]

Add 150 µL of cold MeOH containing Internal Standard (1 µg/mL).

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer supernatant to an autosampler vial. Note: No derivatization required.

B. Fruit Juice (Food Safety)

Dilute juice 1:50 with water.

Filter through a 0.22 µm PTFE syringe filter.

Inject directly.

LC-MS/MS Conditions
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Chromatography (LC)

System: UHPLC (Agilent 1290 / Shimadzu Nexera / Waters Acquity)

Column: Chiralpak QN-AX (150 x 2.1 mm, 5 µm)

Column Temp: 25°C (Lower temperature often improves chiral resolution)

Flow Rate: 0.3 mL/min[1]

Injection Vol: 5 µL

Mobile Phase Gradient

Solvent A: 20 mM Ammonium Acetate in Methanol (pH adjusted to 6.0 with Acetic Acid)

Solvent B: Acetonitrile

Note: This is a Polar Organic Mode (POM) separation.

Time (min) % A (Buffer/MeOH) % B (ACN) Phase

0.00 20 80 Isocratic Hold

10.00 20 80 Elution

10.10 50 50 Wash

12.00 50 50 Wash

12.10 20 80 Re-equilibration

15.00 20 80 End

Mass Spectrometry (MS)

Source: ESI Negative Mode

Capillary Voltage: -3500 V
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Desolvation Temp: 400°C

Gas Flow: 10 L/min

MRM Transitions

Analyte
Precursor
(m/z)

Product
(m/z)

Dwell (ms)
Collision
Energy (eV)

Role

Citramalic

Acid
147.0 129.0 50 15 Quantifier

Citramalic

Acid
147.0 103.0 50 25 Qualifier

Citramalic

Acid
147.0 85.0 50 30 Qualifier

IS (D3-Malic) 136.0 118.0 50 15 Internal Std

Workflow & Mechanism Visualization

Fragmentation Pathway

Biological Sample
(Urine/Juice)

Protein Precipitation
(MeOH + IS)
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Loss of H2O
[M-H-18]- 129

-H2O

Loss of CO2
[M-H-44]- 103-CO2
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Figure 1: Analytical workflow for Citramalic acid analysis, including sample prep, chiral

separation, and MS/MS fragmentation logic.
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Validation Parameters (Expected Performance)
Parameter Specification Notes

Linearity 0.1 – 100 µM R² > 0.995

LOD (Limit of Detection) ~ 20 nM Signal-to-Noise > 3:1

Enantiomeric Resolution (Rs) > 2.0 Baseline separation of R and S

Precision (CV%) < 5% Intra-day and Inter-day

Recovery 90-110% Spiked matrix samples

Expert Troubleshooting & Insights
Issue: Peak Tailing.

Cause: Interaction between the free carboxylic acid and silanols on the column hardware.

Fix: Ensure the mobile phase pH is controlled. The QN-AX column requires the acid to be

anionic (ionized) to interact with the cationic quinine selector. A pH of 6.0 (Ammonium

Acetate) is ideal. Do not go below pH 4.0 or the analyte will protonate and lose retention.

Issue: Loss of Sensitivity.

Cause: Ion suppression from matrix salts.

Fix: The divert valve should be set to waste for the first 1-2 minutes if the void volume

contains salts. However, since this is an anion exchange mechanism, salts may elute after

the analyte. Check the elution window carefully.

Alternative Method (Derivatization):

If direct separation fails due to extreme matrix interference, consider pre-column

derivatization with (R)-CIM-C2-NH2 (benzyl 5-(2-aminoethyl)-3-methyl-4-oxoimidazolidine-

1-carboxylate). This adds a hydrophobic tag, allowing separation on a standard C18

column, but increases prep time significantly [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [Application Note: Enantioselective Analysis of D/L-
Citramalic Acid by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204685/docs#application-note-enantioselective-
analysis-of-d-l-citramalic-acid-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F28%2F4%2F1556
https://www.google.com/url?sa=E&q=https%3A%2F%2Fchiraltech.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F30427678%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F29572836%2F
https://www.benchchem.com/product/b1204685?utm_src=pdf-custom-synthesis#bc-rfq
https://pdfs.semanticscholar.org/1894/3a57f2139b4fa365c3c35b3909408bc8c66a.pdf
https://www.benchchem.com/product/b1204685/docs#application-note-enantioselective-analysis-of-d-l-citramalic-acid-by-lc-ms-ms
https://www.benchchem.com/product/b1204685/docs#application-note-enantioselective-analysis-of-d-l-citramalic-acid-by-lc-ms-ms
https://www.benchchem.com/product/b1204685/docs#application-note-enantioselective-analysis-of-d-l-citramalic-acid-by-lc-ms-ms
https://www.benchchem.com/product/b1204685/docs#application-note-enantioselective-analysis-of-d-l-citramalic-acid-by-lc-ms-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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